Cas no 2171641-77-1 (4-amino(cyclohexyl)methylpiperidin-4-ol)

• Product Name: 4-amino(cyclohexyl)methylpiperidin-4-ol
• CAS No: 2171641-77-1
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5564974
• PubChem ID: 165595747
• Update Time: 2025-05-27

4-amino(cyclohexyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2171641-77-1
• EN300-1640043
• 4-[amino(cyclohexyl)methyl]piperidin-4-ol
• 4-amino(cyclohexyl)methylpiperidin-4-ol

• Inchi： 1S/C12H24N2O/c13-11(10-4-2-1-3-5-10)12(15)6-8-14-9-7-12/h10-11,14-15H,1-9,13H2
• InChI Key： HXODNHKBYNLREV-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C(C1CCCCC1)N

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-amino(cyclohexyl)methylpiperidin-4-ol

Comprehensive Overview of 4-amino(cyclohexyl)methylpiperidin-4-ol (CAS No. 2171641-77-1): Properties, Applications, and Research Insights

The compound 4-amino(cyclohexyl)methylpiperidin-4-ol (CAS No. 2171641-77-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperidine derivative combines a cyclohexylmethyl group with an amino-alcohol moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its stereochemistry and hydrogen-bonding capabilities, which influence its reactivity and biological interactions.

In recent years, the demand for high-purity 4-amino(cyclohexyl)methylpiperidin-4-ol has surged, driven by its role in developing CNS-targeting therapeutics and enzyme inhibitors. The compound's CAS number 2171641-77-1 is frequently searched in academic databases, reflecting its relevance in studies related to neuropharmacology and medicinal chemistry. Its cyclohexane-piperidine hybrid structure offers a balance between lipophilicity and water solubility, a critical factor in optimizing drug bioavailability—a hot topic in AI-driven drug design discussions.

From a synthetic perspective, 4-amino(cyclohexyl)methylpiperidin-4-ol serves as a key building block for N-heterocyclic compounds. Its amino-alcohol functionality allows for diverse derivatization, including peptide coupling and catalysis applications. Laboratories often explore its use in asymmetric synthesis, where its chiral centers enable the production of enantiomerically pure substances—a growing focus area in green chemistry initiatives. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound, as emphasized in recent Open Access publications.

The stability of CAS 2171641-77-1 under various pH conditions has been investigated for formulation development, particularly in extended-release drug delivery systems. This aligns with current industry trends toward personalized medicine, where molecular properties dictate dosage form selection. Notably, computational studies using molecular docking software predict strong interactions between this compound and G-protein-coupled receptors (GPCRs), sparking interest in its potential for neurodegenerative disease research.

Quality control protocols for 4-amino(cyclohexyl)methylpiperidin-4-ol emphasize residual solvent analysis and polymorph screening, addressing regulatory requirements for pharmaceutical intermediates. The compound's thermal behavior, studied via DSC, reveals phase transitions relevant to lyophilization processes—a frequent subject in biopharmaceutical manufacturing forums. These characteristics make it a model compound for teaching structure-property relationships in advanced organic chemistry courses.

Emerging applications of 2171641-77-1 include its use in metal-organic frameworks (MOFs) for gas storage and in chiral stationary phases for chromatographic separations. Its hydrogen donor/acceptor sites facilitate supramolecular assembly, a property leveraged in nanotechnology research. Environmental studies also examine its biodegradation pathways, responding to increased scrutiny on sustainable chemical practices—a top search query among industrial chemists.

Patent literature reveals innovative uses of 4-amino(cyclohexyl)methylpiperidin-4-ol in photoresist materials and electronic-grade chemicals, capitalizing on its thermal stability and film-forming properties. These developments intersect with the booming semiconductor industry, where high-purity organic compounds are essential. Cross-disciplinary collaborations have further explored its fluorescence properties, suggesting potential in bioimaging probes—an area gaining traction in cancer diagnostics research.

Standardization efforts for CAS No. 2171641-77-1 include reference material certification by organizations like USP and EP, ensuring reproducibility in pharmacological studies. The compound's logP value and pKa data are meticulously documented in chemical databases, supporting QSAR modeling—a technique frequently discussed in machine learning for chemistry circles. Such detailed physicochemical profiling enables precise structure-activity relationship (SAR) analyses.

Future research directions for 4-amino(cyclohexyl)methylpiperidin-4-ol may explore its catalytic asymmetric hydrogenation potential or polymeric carrier applications in controlled drug release. Its molecular flexibility and conformational isomers present intriguing possibilities for dynamic combinatorial chemistry, a cutting-edge approach to molecular discovery. As synthetic methodologies advance, particularly in flow chemistry systems, the production scalability of this compound will likely improve, addressing another frequent industry concern.